Cas no 2171763-73-6 (tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate
• CAS No: 2171763-73-6
• MF: C₁₂H₂₂N₆O₂
• MW: 282.342081546783
• CID: 6264278
• PubChem ID: 165597752
• Update Time: 2025-05-23

tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate
• 2171763-73-6
• EN300-1626988

• Inchi： 1S/C12H22N6O2/c1-11(2,3)20-10(19)18-7-5-6-12(13,8-18)9-14-15-16-17(9)4/h5-8,13H2,1-4H3
• InChI Key： BNAPHDJYPPEKRS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C2=NN=NN2C)(C1)N)=O

Computed Properties

• Exact Mass: 282.18042397g/mol
• Monoisotopic Mass: 282.18042397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 99.2Ų

Additional information on tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate

Introduction to Tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate (CAS No. 2171763-73-6)

Tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with its unique chemical structure and properties, presents a promising candidate for various therapeutic applications. The molecular formula and CAS number CAS NO. 2171763-73-6 provide a precise identifier for this substance, facilitating its study and integration into potential drug formulations.

The compound features a complex arrangement of functional groups, including a tert-butyl group, an amino group, and a 1-methyl-1H-1,2,3,4-tetrazol-5-yl moiety attached to a piperidine ring. This intricate structure not only contributes to its distinct chemical behavior but also opens up possibilities for diverse biological interactions. The presence of the tert-butyl 3-amino moiety suggests potential roles in modulating enzyme activities and receptor bindings, which are critical in drug design.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in innovative ways. The 1-methyl-1H-1,2,3,4-tetrazol-5-yl group is particularly noteworthy due to its known pharmacological properties. Tetrazole derivatives have been explored for their potential in treating various diseases, including neurological disorders and infections. The combination of this group with the piperidine ring in Tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate may enhance its binding affinity and selectivity towards specific biological targets.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological conditions. Piperidine derivatives are well-known for their ability to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drugs. The addition of the tetrazole moiety may further enhance its ability to interact with neurotransmitter receptors and signaling pathways. Recent studies have shown that tetrazole-based compounds can modulate the activity of enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease.

The tert-butyl group in the compound's structure also plays a crucial role in determining its pharmacokinetic properties. This bulky group can influence solubility, metabolic stability, and distribution within the body. By optimizing the size and position of this group, researchers can fine-tune the compound's behavior in biological systems. This is particularly important for achieving the desired therapeutic effect while minimizing side effects.

Another area where Tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate shows promise is in the field of anti-inflammatory drugs. Inflammation is a key factor in many chronic diseases, and developing new compounds that can effectively modulate inflammatory responses is crucial. The unique structure of this compound suggests that it may be able to interact with inflammatory pathways by inhibiting key enzymes or receptors involved in the inflammatory process.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to ensure high purity and yield. Techniques such as chromatography and spectroscopy have been utilized to confirm the compound's identity and structural integrity. These efforts are essential for ensuring that the compound meets the stringent requirements for pharmaceutical applications.

In conclusion, Tert-butyl 3-amino-3-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate represents a significant advancement in pharmaceutical chemistry. Its unique structure and properties make it a versatile candidate for various therapeutic applications. Further research is warranted to fully explore its potential benefits and optimize its use in drug development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in addressing complex medical challenges.